Cas no 2918886-24-3 (2-Bromo-4-fluoro-3-(trimethylsilyl)benZaldehyde)

• Product Name: 2-Bromo-4-fluoro-3-(trimethylsilyl)benZaldehyde
• CAS No: 2918886-24-3
• MF: C₁₀H₁₂BrFOSi
• MW: 275.189586639404
• CID: 6796466
• PubChem ID: 171366613
• Update Time: 2025-05-25

2-Bromo-4-fluoro-3-(trimethylsilyl)benZaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-3-(trimethylsilyl)benZaldehyde
• MFCD34778295
• 2918886-24-3

• Inchi： 1S/C10H12BrFOSi/c1-14(2,3)10-8(12)5-4-7(6-13)9(10)11/h4-6H,1-3H3
• InChI Key： KCUPGHBNDHPLTC-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC=C(C=1[Si](C)(C)C)F

Computed Properties

• Exact Mass: 273.98248g/mol
• Monoisotopic Mass: 273.98248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Bromo-4-fluoro-3-(trimethylsilyl)benZaldehyde

Professional Introduction to 2-Bromo-4-fluoro-3-(trimethylsilyl)benzaldehyde (CAS No. 2918886-24-3)

2-Bromo-4-fluoro-3-(trimethylsilyl)benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2918886-24-3, this compound represents a unique structural motif combining a bromine substituent, a fluorine atom, and a trimethylsilyl (TMS) group attached to a benzaldehyde core. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The benzaldehyde moiety is well-known for its role as a versatile building block in organic synthesis, often serving as a precursor for more intricate scaffolds through condensation reactions, oxidation processes, or functional group transformations. The presence of the bromo group at the 2-position introduces reactivity that allows for further modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This makes 2-Bromo-4-fluoro-3-(trimethylsilyl)benzaldehyde particularly useful in constructing biaryl systems, which are prevalent in many biologically active compounds.

The fluoro substituent at the 4-position adds another layer of functional complexity. Fluorine atoms are widely incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. For instance, electron-withdrawing fluorine atoms can enhance the lipophilicity of a molecule or influence its interactions with biological targets. In the context of 2-Bromo-4-fluoro-3-(trimethylsilyl)benzaldehyde, the fluorine atom may play a critical role in fine-tuning the electronic properties of the aromatic ring, thereby affecting subsequent chemical transformations and biological activity.

The trimethylsilyl (TMS) group at the 3-position serves multiple purposes. Primarily, it acts as a protecting group for aldehydes, preventing unwanted oxidation or polymerization while allowing other functional groups to be introduced elsewhere in the molecule. The TMS group is also known for its ability to enhance solubility in certain organic solvents and improve handling during synthetic procedures. Upon later deprotection under acidic or fluoride conditions, the aldehyde functionality is restored, making this compound a strategic choice for multi-step syntheses where selective protection-deprotection is required.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds incorporating both bromo and fluoro substituents. These elements often synergize to enhance binding interactions with biological targets such as enzymes and receptors. For example, studies have demonstrated that aryl halides with such motifs can exhibit potent activity against inflammatory pathways by modulating key signaling molecules like cyclooxygenase (COX) or lipoxygenase (LOX). The synthesis of analogs derived from 2-Bromo-4-fluoro-3-(trimethylsilyl)benzaldehyde has shown promise in generating novel inhibitors with improved selectivity and reduced side effects.

In addition to its pharmaceutical applications, 2-Bromo-4-fluoro-3-(trimethylsilyl)benzaldehyde has found utility in materials science and agrochemical research. The combination of bromine and fluoro groups makes it an attractive precursor for designing advanced materials with tailored electronic properties. For instance, such compounds can be used in the synthesis of organic semiconductors or liquid crystals where specific steric and electronic requirements are necessary. Furthermore, fluorinated aromatic systems are increasingly being explored for their potential as crop protection agents due to their enhanced stability and bioavailability.

The synthetic versatility of 2-Bromo-4-fluoro-3-(trimethylsilyl)benzaldehyde is further underscored by its role in constructing complex natural product derivatives. Many pharmacologically relevant compounds isolated from plants and microorganisms feature similar structural motifs, necessitating efficient synthetic routes to access them. By leveraging cross-coupling reactions enabled by the bromo group and palladium catalysis, researchers can efficiently build intricate molecular architectures starting from this benzaldehyde derivative. The TMS protection allows for orthogonal functionalization while preserving sensitive aldehyde functionalities until they are needed.

Recent publications have also explored the use of 2-Bromo-4-fluoro-3-(trimethylsilyl)benzaldehyde in fragment-based drug discovery programs. Fragments are small molecular units that can bind non-covalently to biological targets with high affinity but often require further optimization to become lead compounds. The presence of multiple reactive sites on this compound—such as the aldehyde for condensation reactions and the bromo group for cross-coupling—makes it an ideal scaffold for generating libraries of diverse fragments that can be screened against various therapeutic targets.

The impact of fluorine substitution on drug design continues to be an active area of research. Studies have shown that introducing fluorine atoms at specific positions can significantly alter pharmacokinetic profiles by affecting metabolic clearance rates or membrane permeability. In particular, 2-Bromo-4-fluoro-3-(trimethylsilyl)benzaldehyde offers a platform where fluorine can be strategically positioned relative to other functional groups to maximize these effects. This has led to interest from both academic institutions and pharmaceutical companies seeking to develop next-generation therapeutics with improved efficacy and duration of action.

Looking ahead, 2-Bromo-4-fluoro-3-(trimethylsilyl)benzaldehyde is poised to remain a critical intermediate in synthetic chemistry due to its unique combination of reactivity and functionalization potential. As new methodologies emerge for handling aryl halides and protecting groups, 2918886-24-3 will likely find even broader applications across multiple disciplines including medicinal chemistry, materials science, and agrochemical innovation. Its ability to serve as both a building block and a scaffold for further derivatization ensures its continued relevance in advancing chemical research towards practical applications that benefit society.